Cas no 2304631-73-8 (5-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxazolidine-2,4-dione)
5-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxazolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxazolidine-2,4-dione
-
- Inchi: 1S/C16H20BNO5/c1-15(2)16(3,4)23-17(22-15)11-7-5-10(6-8-11)9-12-13(19)18-14(20)21-12/h5-8,12H,9H2,1-4H3,(H,18,19,20)
- InChI Key: RNLRWFBVTKALBI-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(=CC=2)CC2C(NC(=O)O2)=O)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 483
- Topological Polar Surface Area: 73.9
5-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxazolidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A329061-1g |
5-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxazolidine-2,4-dione |
2304631-73-8 | 97% | 1g |
$594.0 | 2024-04-21 | |
| Chemenu | CM515238-1g |
5-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxazolidine-2,4-dione |
2304631-73-8 | 97% | 1g |
$713 | 2024-07-28 |
5-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxazolidine-2,4-dione Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 5-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxazolidine-2,4-dione
5-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxazolidine-2,4-dione
The compound 5-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxazolidine-2,4-dione, with the CAS number NO2304631-73-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and functional groups, which make it a valuable tool in various research and industrial applications.
The core of this molecule is the oxazolidine-2,4-dione ring system. This ring system is a five-membered heterocycle containing one oxygen and two nitrogen atoms. The oxazolidine ring is known for its stability and versatility in organic chemistry. The substitution pattern of this compound further enhances its utility. The benzyl group attached to the oxazolidine ring introduces aromaticity and potential sites for further functionalization. Additionally, the presence of the dioxaborolane group adds a boron-containing moiety that can participate in various chemical reactions.
Recent studies have highlighted the importance of boron-containing compounds in catalysis and materials science. The dioxaborolane group in this compound is particularly interesting due to its ability to act as a Lewis acid or participate in organoboron chemistry. This makes it a promising candidate for use in cross-coupling reactions or as a precursor for more complex boron-containing materials.
In terms of synthesis, this compound can be prepared through a combination of traditional organic synthesis techniques and modern catalytic methods. The construction of the oxazolidine ring typically involves cyclization reactions using appropriate precursors. The introduction of the benzyl group and the dioxaborolane moiety requires careful planning to ensure high yields and purity.
One of the most exciting aspects of this compound is its potential application in drug discovery. Oxazolidinones are known to exhibit various biological activities, including antimicrobial properties. The substitution pattern of this compound could potentially enhance its bioavailability or target specificity when used as a lead compound in medicinal chemistry.
Furthermore, the dioxaborolane group opens up possibilities for this compound to be used in boron-based imaging agents or as precursors for boron-containing pharmaceuticals. Recent advancements in boron neutron capture therapy (BNCT) have highlighted the importance of such compounds in targeted cancer treatments.
In conclusion, 5-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxazolidine-2,4-dione represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset for researchers working on novel materials and therapeutic agents.
2304631-73-8 (5-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxazolidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)